Cas no 1806177-23-0 (Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806177-23-0
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4837174
• Update Time: 2025-06-27

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H8BrF3INO3/c1-18-7(17)3-6-2-5(4-11)8(15)9(16-6)19-10(12,13)14/h2H,3-4H2,1H3
• InChI Key： ZSNOIXNEDOIDOH-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC(=O)OC)C=C1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806177-23-0) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, including the presence of both bromomethyl and iodo substituents, make it an invaluable intermediate for the synthesis of a wide array of bioactive molecules. This compound has garnered considerable attention in recent years due to its role in the development of novel therapeutic agents targeting various diseases.

The trifluoromethoxy group appended to the pyridine ring imparts remarkable electronic and steric properties, enhancing the compound's reactivity and stability under diverse synthetic conditions. This characteristic is particularly advantageous in medicinal chemistry, where fine-tuning of molecular properties is often necessary to achieve optimal pharmacological activity. The combination of these functional groups allows for facile modifications, enabling chemists to explore diverse structural motifs and optimize drug-like properties.

In the context of contemporary pharmaceutical research, Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate has been employed in the synthesis of several promising drug candidates. For instance, its bromomethyl moiety serves as a versatile handle for introducing aliphatic side chains or heterocyclic structures, while the iodo group can be selectively modified via cross-coupling reactions to incorporate aryl or heteroaryl units. These reactions are pivotal in constructing complex molecular architectures essential for achieving high binding affinity and selectivity.

Recent studies have highlighted the utility of this compound in the development of kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact favorably with ATP-binding pockets. By leveraging the reactivity of Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate, researchers have been able to design novel inhibitors that exhibit improved potency and reduced off-target effects. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity, making it a preferred choice for drug design.

The iodo substituent on the pyridine ring offers another layer of synthetic flexibility. It can be readily transformed into various functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are indispensable tools in modern organic synthesis, allowing for the efficient construction of biaryl or heteroaryl systems. Such systems are prevalent in many bioactive molecules due to their ability to modulate receptor interactions and biological pathways.

The bromomethyl group provides an additional avenue for further functionalization. It can undergo nucleophilic addition reactions with amines, alcohols, or thiols to introduce diverse side chains or appendages. This reactivity has been exploited in the synthesis of peptidomimetics and other bioconjugates, where precise control over molecular structure is crucial for biological activity. Moreover, the presence of both bromomethyl and iodo groups on the same molecule allows for sequential modifications, enabling chemists to build complex scaffolds stepwise with high precision.

From a synthetic perspective, Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate offers excellent compatibility with a range of reaction conditions. It remains stable under various temperatures and solvents commonly used in pharmaceutical synthesis, making it a reliable building block for large-scale production. Additionally, its high purity ensures minimal interference from byproducts, which is critical for maintaining consistency in drug manufacturing processes.

The growing interest in fluorinated compounds underscores the importance of Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate in modern drug discovery. Fluoro substituents are known to enhance drug properties such as lipophilicity, metabolic stability, and cell membrane penetration. The trifluoromethoxy group in this compound exemplifies how strategic fluorination can be leveraged to optimize pharmacokinetic profiles and therapeutic efficacy.

In conclusion, Methyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806177-23-0) is a cornerstone intermediate in pharmaceutical synthesis. Its unique structural attributes enable diverse synthetic transformations that are essential for developing novel therapeutic agents. The combination of bromomethyl and iodo substituents provides unparalleled flexibility for constructing complex molecular architectures, while the trifluoromethoxy group enhances drug-like properties through improved metabolic stability and binding affinity. As research continues to evolve, this compound will undoubtedly remain a valuable asset in the quest for innovative medicines.